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Compound of Interest

Compound Name: 3-Amino-4-nitrophenol

Cat. No.: B174573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential safety information for 3-Amino-4-nitrophenol (CAS

No. 16292-90-3), a chemical intermediate used in various research and development

applications. Due to its potential hazards, a thorough understanding of its safety profile is

critical for safe handling and use in a laboratory setting. This document summarizes the known

hazards, safety precautions, and emergency procedures.

Hazard Identification and Classification
3-Amino-4-nitrophenol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

associated with this compound are summarized below.

Table 1: GHS Hazard Classification for 3-Amino-4-nitrophenol[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

Pictograms:

Health Hazard

Irritant

Signal Word: Warning

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Amino-4-nitrophenol is provided

in the table below.

Table 2: Physical and Chemical Properties of 3-Amino-4-nitrophenol
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Property Value Source

Molecular Formula C₆H₆N₂O₃ PubChem[1], GSRS[2]

Molecular Weight 154.12 g/mol PubChem[1], GSRS[2]

CAS Number 16292-90-3
PubChem[1], Sigma-Aldrich,

ChemicalBook[3]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Safe Handling and Storage
Due to the hazardous nature of 3-Amino-4-nitrophenol, strict adherence to safety protocols is

mandatory.

Handling
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.

Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved

respirator.
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Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the work area. Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store in a dark place, as some related compounds are light-sensitive.

Emergency Procedures
A logical workflow for responding to emergencies involving 3-Amino-4-nitrophenol is outlined

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b174573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Workflow for 3-Amino-4-nitrophenol

Spill Response Personnel Exposure

Inhalation Skin Contact Eye Contact Ingestion

Spill Detected

Evacuate Immediate Area

Ensure Proper Ventilation

Wear Appropriate PPE

Contain Spill with Inert Material

Collect and Place in Waste Container

Decontaminate Spill Area

Exposure Occurs

Remove from Exposure Source

Move to Fresh Air Remove Contaminated Clothing Rinse with Water for 15 mins Do NOT Induce Vomiting

Seek Medical Attention Wash with Soap and Water

Seek Medical Attention

Seek Immediate Medical Attention Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: Emergency response workflow for spills and personnel exposure to 3-Amino-4-
nitrophenol.

First-Aid Measures
Table 3: First-Aid Measures for 3-Amino-4-nitrophenol

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: May produce toxic fumes of carbon monoxide, carbon

dioxide, and nitrogen oxides upon combustion.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.
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Toxicological and Ecological Information
Toxicological Information
3-Amino-4-nitrophenol is considered harmful by ingestion, skin contact, and inhalation.[1] It is

a skin and eye irritant and may cause respiratory irritation.[1] Furthermore, it is suspected of

causing genetic defects.[1]

Table 4: Summary of Toxicological Hazards[1]

Effect Hazard

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.

Irritation Causes skin, eye, and respiratory irritation.

Mutagenicity Suspected of causing genetic defects.

Ecological Information
Data on the ecological effects of 3-Amino-4-nitrophenol are limited. As with many

nitrophenolic compounds, it should be handled and disposed of in a manner that prevents its

release into the environment.

Experimental Protocols
Detailed experimental protocols for the toxicological and ecological data presented are not

available in publicly accessible safety data sheets. The hazard classifications are based on

standardized testing, but the specific methodologies are not provided in these summary

documents.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b174573?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-nitrophenol
https://www.benchchem.com/product/b174573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS) provided by the manufacturer. Always consult the

original SDS and follow all institutional safety guidelines when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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